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Compound of Interest

Compound Name: 4-Aminochroman-3-ol

Cat. No.: B1641235

(3S,4S)-4-Aminochroman-3-ol: A Technical Guide

CAS Number: 138603-50-6 Molecular Formula: CaH11NO2

This technical guide provides a comprehensive overview of (3S,4S)-4-Aminochroman-3-ol, a
chiral organic compound of interest to researchers and professionals in drug development and
chemical synthesis. This document outlines its chemical identity, and physico-chemical
properties, and explores potential synthetic strategies and applications based on available data

for related structures.

Compound Identification and Properties

(3S,4S)-4-Aminochroman-3-ol is a specific stereoisomer of 4-aminochroman-3-ol. The
"3S,4S" designation specifies the absolute configuration at the chiral centers on the chroman
ring, which is crucial for its biological activity and interaction with other chiral molecules.

Table 1: Physicochemical Data for (3S,4S)-4-Aminochroman-3-ol
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Property Value Source
CAS Number 138603-50-6 Synblock[1]
Molecular Formula CoH11NO2 Synblock[1]
Molecular Weight 165.19 g/mol Synblock[1]
) > 98% (Commercially
Purity ) Synblock[1]
available)
Storage Store in a dry, sealed place. Synblock[1]

Note: Detailed experimental data such as NMR, HPLC, and mass spectrometry for (3S,4S)-4-
Aminochroman-3-ol are not publicly available but may be obtainable from commercial
suppliers.[1]

Synthesis and Experimental Protocols

While a specific, detailed experimental protocol for the synthesis of (3S,4S)-4-Aminochroman-
3-ol is not readily available in the public domain, the synthesis of related aminochromanol
derivatives often involves stereoselective methods to control the compound's chirality. A
general synthetic approach can be inferred from the literature on related compounds.

A plausible synthetic workflow for obtaining chiral aminochromanols is outlined below. This
process typically starts from a chromanone precursor and involves stereoselective reduction
and amination steps. The use of chiral catalysts or resolving agents is critical to achieving the
desired (3S,4S) stereochemistry.
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Figure 1: A generalized synthetic workflow for the preparation of (3S,4S)-4-Aminochroman-3-
ol.

General Experimental Considerations:

» Stereocontrol: The key challenge in synthesizing this molecule is controlling the
stereochemistry at the C3 and C4 positions. This can be achieved through various
asymmetric synthesis strategies, including the use of chiral auxiliaries, catalysts, or
enzymes.

« Purification: Purification of the final product and intermediates is typically performed using
column chromatography on silica gel. The stereochemical purity can be assessed using
chiral HPLC.

o Characterization: The structure and stereochemistry of the synthesized compound would be
confirmed using standard analytical techniques, including *H NMR, 3C NMR, mass
spectrometry, and IR spectroscopy.

Applications in Drug Development and Research

The aminochromanol scaffold is a recognized pharmacophore present in a variety of
biologically active molecules. While specific biological activity data for (3S,4S)-4-
Aminochroman-3-ol is not widely published, its structural motifs suggest potential applications
in several areas of drug discovery.

Table 2: Potential Research Applications of (3S,4S)-4-Aminochroman-3-ol
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Application Area

Rationale

Medicinal Chemistry Building Block

The chiral nature and functional groups (amine
and alcohol) make it a valuable starting material
for the synthesis of more complex molecules

with potential therapeutic applications.

Cardiovascular Drugs

The chroman core is found in several
cardiovascular drugs. The specific
stereochemistry of the amino and hydroxyl
groups could lead to novel interactions with

relevant biological targets.

Antimicrobial Agents

Chroman derivatives have been investigated for
their antimicrobial properties.

Neurological Disorders

The structural similarity to certain
neurotransmitters suggests potential activity at
CNS targets.

Logical Relationship of Compound to Application:

G3S,4S)-4—Aminochroman-3-oD

Chiral Aminochroman Scaffold

Synthesis of Complex Molecules

Development of Novel Therapeutics

Cardiovascular Targets Microbial Targets CNS Receptors/Enzymes
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Figure 2: The relationship between (3S,4S)-4-Aminochroman-3-ol and its potential
applications.

Conclusion

(3S,4S)-4-Aminochroman-3-ol is a chiral molecule with significant potential as a building block
in the synthesis of novel compounds for drug discovery and development. While detailed
experimental and biological data for this specific stereocisomer are limited in the public domain,
the known importance of the aminochromanol scaffold warrants further investigation into its
properties and applications. This technical guide serves as a foundational resource for
researchers interested in exploring the chemistry and potential of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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